Cas no 21658-92-4 (dimethyl (cyanomethyl)phosphonate)
21658-92-4 structure
Product Name:dimethyl (cyanomethyl)phosphonate
CAS No:21658-92-4
MF:C4H8NO3P
MW:149.084981918335
MDL:MFCD00039486
CID:1403181
PubChem ID:12653237
Update Time:2025-04-20
dimethyl (cyanomethyl)phosphonate Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (cyanomethyl)-, dimethyl ester
- 2-dimethoxyphosphorylacetonitrile
- Dimethyl (cyanomethyl)phosphonate
- EN300-267326
- 21658-92-4
- DIMETHYL(CYANOMETHYL)PHOSPHONATE
- dimethoxyphosphorylacetonitrile
- DTXSID90505796
- AKOS006274567
- C4H8NO3P
- SCHEMBL1127967
- dimethyl (cyanomethyl)phosphonate
-
- MDL: MFCD00039486
- Inchi: 1S/C4H8NO3P/c1-7-9(6,8-2)4-3-5/h4H2,1-2H3
- InChI Key: MOABFBADMALFGR-UHFFFAOYSA-N
- SMILES: P(CC#N)(=O)(OC)OC
Computed Properties
- Exact Mass: 149.02424
- Monoisotopic Mass: 149.02418011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Density: 1.2650 g/cm3 (20 ºC)
- Boiling Point: 120-121 ºC (3 Torr)
- Flash Point: 98.0±22.6 ºC,
- Refractive Index: 1.437 (589.3 nm 20 ºC)
- Solubility: Soluble (355 g/l) (25 º C),
- PSA: 59.32
dimethyl (cyanomethyl)phosphonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478795-25mg |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478795-50mg |
Dimethyl (Cyanomethyl)phosphonate |
21658-92-4 | 50mg |
$173.00 | 2023-05-18 | ||
| TRC | D478795-250mg |
Dimethyl (Cyanomethyl)phosphonate |
21658-92-4 | 250mg |
$ 800.00 | 2023-09-07 | ||
| TRC | D478795-500mg |
Dimethyl (Cyanomethyl)phosphonate |
21658-92-4 | 500mg |
$1378.00 | 2023-05-18 | ||
| Enamine | EN300-267326-0.05g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 0.05g |
$162.0 | 2023-09-11 | |
| Enamine | EN300-267326-0.1g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 0.1g |
$241.0 | 2023-09-11 | |
| Enamine | EN300-267326-0.25g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 0.25g |
$347.0 | 2023-09-11 | |
| Enamine | EN300-267326-0.5g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 0.5g |
$546.0 | 2023-09-11 | |
| Enamine | EN300-267326-1.0g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-267326-2.5g |
dimethyl (cyanomethyl)phosphonate |
21658-92-4 | 95% | 2.5g |
$1370.0 | 2023-09-11 |
dimethyl (cyanomethyl)phosphonate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
21658-92-4 (dimethyl (cyanomethyl)phosphonate) Related Products
- 25117-54-8(Phosphonic acid, (cyanomethyl)-, diethyl ester, ion(1-))
- 6163-75-3(dimethyl ethylphosphonate)
- 21658-95-7(Diisopropyl cyanomethylphosphonate)
- 2537-48-6(Diethyl Cyanomethylphosphonate)
- 21658-94-6(Dipropyl (cyanomethyl)phosphonate)
- 34637-92-8(methyl hydrogen ethylphosphonate)
- 7549-58-8(Phosphonic acid, (cyanomethyl)-, dibutyl ester)
- 90250-79-6(Phosphonic acid, (1-cyanoethyl)-, dimethyl ester)
- 58264-04-3(Diisopropyl cyanomethylphosphonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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